Cas no 2171142-53-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• CAS No: 2171142-53-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6223335
• PubChem ID: 165457854
• Update Time: 2025-06-12

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• EN300-1516427
• 2171142-53-1
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]benzoic acid

• Inchi： 1S/C27H26N2O5/c1-3-24(25(30)29(2)18-14-12-17(13-15-18)26(31)32)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-15,23-24H,3,16H2,1-2H3,(H,28,33)(H,31,32)/t24-/m0/s1
• InChI Key： PEQFXYDFBCPKGK-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(N(C)C1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

Research Briefing on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171142-53-1)

In recent years, the compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171142-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the benzoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid exhibit enhanced stability and bioavailability, making them promising candidates for further preclinical evaluation.

Another key area of research involves the use of this compound in the design of prodrugs. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its utility in creating prodrugs with improved tissue penetration and controlled release profiles. The researchers utilized the Fmoc group to protect the amino functionality during synthesis, followed by selective deprotection to achieve the desired pharmacological properties. This approach has shown potential in addressing challenges related to drug delivery and pharmacokinetics.

In addition to its applications in drug development, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid has been investigated for its role in chemical biology tools. A recent preprint on bioRxiv detailed its incorporation into fluorescent probes for real-time monitoring of enzymatic activity. The benzoic acid moiety was functionalized to enable conjugation with fluorophores, resulting in probes with high specificity and sensitivity. This innovation opens new avenues for studying enzyme kinetics and inhibitor screening.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic routes and more efficient purification techniques to meet the growing demand. The review emphasized the importance of optimizing reaction conditions to minimize byproduct formation and improve yield.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171142-53-1) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and prodrug design to the development of chemical probes. Ongoing research aims to address scalability and purification challenges, further enhancing its utility in the field. Future studies are expected to explore its potential in targeted drug delivery and personalized medicine, solidifying its role as a cornerstone in modern drug discovery.